Cas no 824390-81-0 (Benzoic acid, 4-[(1S,2S)-2-methyl-6-oxocyclohexyl]-, ethyl ester)
824390-81-0 structure
Product Name:Benzoic acid, 4-[(1S,2S)-2-methyl-6-oxocyclohexyl]-, ethyl ester
CAS No:824390-81-0
MF:C16H20O3
MW:260.328205108643
CID:692025
PubChem ID:71418682
Update Time:2025-04-19
Benzoic acid, 4-[(1S,2S)-2-methyl-6-oxocyclohexyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(1S,2S)-2-methyl-6-oxocyclohexyl]-, ethyl ester
- ethyl 4-[(1S,2S)-2-methyl-6-oxocyclohexyl]benzoate
- DTXSID20837976
- 824390-81-0
-
- Inchi: 1S/C16H20O3/c1-3-19-16(18)13-9-7-12(8-10-13)15-11(2)5-4-6-14(15)17/h7-11,15H,3-6H2,1-2H3/t11-,15-/m0/s1
- InChI Key: QEBRHQZSZTWLEJ-NHYWBVRUSA-N
- SMILES: O=C1CCC[C@H](C)[C@H]1C1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 260.14124450g/mol
- Monoisotopic Mass: 260.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 43.4Ų
Benzoic acid, 4-[(1S,2S)-2-methyl-6-oxocyclohexyl]-, ethyl ester Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
824390-81-0 (Benzoic acid, 4-[(1S,2S)-2-methyl-6-oxocyclohexyl]-, ethyl ester) Related Products
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